Cas no 1363567-78-5 (Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate)

• Product Name: Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate
• CAS No: 1363567-78-5
• MF: C₂₆H₃₀O₁₁
• MW: 518.509809017181
• CID: 5218204
• Update Time: 2025-11-01

Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3,4-bis(acetyloxy)phenyl]-, (3aR,4'S,7R,7aR)-tetrahydro-2,2,2',2'-tetramethyl-5'-oxospiro[1,3-benzodioxole-5(4H),4'-[1,3]dioxolan]-7-yl ester, (2E)-
• Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate

• Inchi： 1S/C26H30O11/c1-14(27)31-17-9-7-16(11-18(17)32-15(2)28)8-10-21(29)33-19-12-26(23(30)36-25(5,6)37-26)13-20-22(19)35-24(3,4)34-20/h7-11,19-20,22H,12-13H2,1-6H3/b10-8+/t19-,20-,22+,26-/m1/s1
• InChI Key： FSJSENKKBGFVDC-FEXOLUKPSA-N
• SMILES： C(O[C@H]1[C@]2([H])OC(C)(C)O[C@]2([H])C[C@@]2(C(=O)OC(C)(C)O2)C1)(=O)/C=C/C1=CC=C(OC(C)=O)C(OC(C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate

Research Briefing on Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate (CAS: 1363567-78-5)

The compound Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate (CAS: 1363567-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its spirocyclic core and acetyloxy functional groups make it a promising candidate for modulating biological pathways, particularly those involving inflammation and oxidative stress. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro assays have demonstrated that Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate exhibits notable inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical targets in anti-inflammatory drug development. These findings suggest its potential as a lead compound for designing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and enhance its therapeutic potential.

The compound's synthetic accessibility has also been a focal point of recent research. A team at the University of Cambridge recently reported a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which could facilitate large-scale production for further clinical evaluation. This advancement is particularly significant given the growing demand for cost-effective and scalable synthetic methodologies in pharmaceutical manufacturing.

In conclusion, Tetramethyl-5'-oxospiro-3,4-bis(acetyloxy)phenyl-2-propenoate represents a promising scaffold for drug discovery, with demonstrated biological activity and synthetic feasibility. Future research should focus on elucidating its mechanism of action in greater detail and exploring its applicability in treating chronic inflammatory diseases. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapeutics.